Cas no 1074-02-8 (2-(Methylsulfinyl)phenol)

• Product Name: 2-(Methylsulfinyl)phenol
• CAS No: 1074-02-8
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD00127350
• CID: 133797
• PubChem ID: 588090
• Update Time: 2025-06-11

2-(Methylsulfinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfinyl)phenol
• 2-(Methylsulfinyl)benzenol
• Phenol,2-(methylsulfinyl)-
• 2-methylsulfinylphenol
• 2-(Methylsulphinyl)phenol
• Methyl(2-hydroxyphenyl) sulfoxide
• 2-(Methylsulphinyl)phenol 98%
• 2-Hydroxyphenylmethylsulphoxide98%
• 2-Hydroxyphenyl methyl sulphoxide 98%
• methanesulfinylphenol
• A895438
• Phenol, o-(methylsulfinyl)-
• VMTHIQRJDDCEQD-UHFFFAOYSA-N
• Opera_ID_986
• 3B-068
• 2-(methylsulfinyl)benzenol, AldrichCPR
• MFCD00127350
• CS-0213158
• HMS1364A05
• HMS3381P20
• AKOS005070055
• CHEMBL1426738
• Phenol, 2-(methylsulfinyl)-
• 2-Hydroxyphenyl methyl sulphoxide
• 2-methanesulfinylphenol
• HMS2593J22
• BAA07402
• 1074-02-8
• MLS000755961
• SCHEMBL2665742
• DTXSID60343187
• 2-(Methylsulfinyl)phenol #
• J-506468
• Bionet2_000005
• FT-0680263
• 2-Hydroxyphenyl methyl sulfoxide
• SMR000337636
• phenol, 2-methylsulfinyl-
• G73028

• MDL： MFCD00127350
• Inchi： 1S/C7H8O2S/c1-10(9)7-5-3-2-4-6(7)8/h2-5,8H,1H3
• InChI Key： VMTHIQRJDDCEQD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 156.02500
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Melting Point: 118-122
• Boiling Point: 327.9°C at 760 mmHg
• PSA: 56.51000
• LogP: 1.99530

2-(Methylsulfinyl)phenol Security Information

• Hazard Statement： Harmful/Irritant/Keep Cold
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on 2-(Methylsulfinyl)phenol

Comprehensive Overview of 2-(Methylsulfinyl)phenol (CAS No. 1074-02-8): Properties, Applications, and Research Insights

2-(Methylsulfinyl)phenol (CAS No. 1074-02-8), also known as Methylsulfinylphenol, is an organosulfur compound with a unique chemical structure combining a phenolic hydroxyl group and a methylsulfinyl moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-(Methylsulfinyl)phenol synthesis", "CAS 1074-02-8 uses", and "Methylsulfinylphenol derivatives", reflecting its growing relevance in scientific and industrial domains.

The molecular formula of 2-(Methylsulfinyl)phenol is C₇H₈O₂S, with a molecular weight of 156.20 g/mol. Its structure features a sulfinyl group (–S(=O)–) attached to a methyl group and a phenol ring, which contributes to its polar nature and reactivity. This combination makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules. Searches for "2-(Methylsulfinyl)phenol solubility" and "CAS 1074-02-8 stability" highlight user interest in its physicochemical properties, which are critical for formulation and handling.

In pharmaceutical research, 2-(Methylsulfinyl)phenol serves as a key building block for drug discovery. Its sulfinyl group can enhance the bioavailability of drug candidates, making it a focus for queries like "sulfinylphenol in drug design". Recent studies explore its potential as a precursor for anti-inflammatory and antioxidant agents, aligning with the rising demand for novel therapeutic compounds. Additionally, its role in agrochemicals, such as plant growth regulators, has spurred searches for "Methylsulfinylphenol in agriculture".

From an environmental perspective, 2-(Methylsulfinyl)phenol is subject to scrutiny regarding its biodegradability and ecological impact. Queries like "CAS 1074-02-8 environmental safety" reflect growing awareness of sustainable chemistry. Advanced oxidation processes and green synthesis methods are being investigated to minimize waste and improve efficiency in its production, addressing the industry's shift toward greener alternatives.

Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to characterize 2-(Methylsulfinyl)phenol, as evidenced by searches for "analysis of Methylsulfinylphenol". These methods ensure purity and quality, which are paramount for research and industrial applications. Furthermore, computational chemistry tools are increasingly used to predict its reactivity and interactions, catering to the trend of "in silico studies of sulfinylphenols".

In material science, 2-(Methylsulfinyl)phenol is explored for its potential in polymer modification and surface functionalization. Its ability to act as a crosslinking agent or stabilizer has led to searches like "CAS 1074-02-8 in polymers". Innovations in nanotechnology also leverage its sulfinyl group for creating functionalized nanomaterials, a topic gaining traction in academic and industrial circles.

To conclude, 2-(Methylsulfinyl)phenol (CAS No. 1074-02-8) is a multifaceted compound with broad applicability across diverse fields. Its synthesis, properties, and applications continue to inspire research, driven by queries such as "latest research on Methylsulfinylphenol" and "future trends for sulfinylphenol derivatives". As science advances, this compound is poised to play an even greater role in addressing contemporary challenges in health, agriculture, and materials.